Cas no 1781021-69-9 (2-fluoro-2-(3-methanesulfonylphenyl)ethan-1-amine)

• Product Name: 2-fluoro-2-(3-methanesulfonylphenyl)ethan-1-amine
• CAS No: 1781021-69-9
• MF: C₉H₁₂FNO₂S
• MW: 217.260484695435
• CID: 5969693
• PubChem ID: 105425651
• Update Time: 2025-08-05

2-fluoro-2-(3-methanesulfonylphenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-2-(3-methanesulfonylphenyl)ethan-1-amine
• 1781021-69-9
• EN300-2004770

• Inchi： 1S/C9H12FNO2S/c1-14(12,13)8-4-2-3-7(5-8)9(10)6-11/h2-5,9H,6,11H2,1H3
• InChI Key： JKEMMIYPTLAMRP-UHFFFAOYSA-N
• SMILES： S(C)(C1=CC=CC(=C1)C(CN)F)(=O)=O

Computed Properties

• Exact Mass: 217.05727796g/mol
• Monoisotopic Mass: 217.05727796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 68.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 2-fluoro-2-(3-methanesulfonylphenyl)ethan-1-amine

Comprehensive Overview of 2-Fluoro-2-(3-methanesulfonylphenyl)ethan-1-amine (CAS No. 1781021-69-9)

2-Fluoro-2-(3-methanesulfonylphenyl)ethan-1-amine (CAS No. 1781021-69-9) is a fluorinated organic compound with a unique structural framework, combining a methanesulfonyl group and an amine functionality. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. The presence of the fluoro substituent enhances its metabolic stability, making it a valuable candidate for drug discovery programs targeting CNS disorders and inflammatory diseases.

In recent years, the demand for fluorinated amines like 2-fluoro-2-(3-methanesulfonylphenyl)ethan-1-amine has surged, driven by their applications in the development of kinase inhibitors and GPCR modulators. Researchers are particularly interested in its role in optimizing drug-like properties, such as lipophilicity and bioavailability. The methanesulfonyl moiety further contributes to its versatility, enabling interactions with biological targets through hydrogen bonding and electrostatic forces.

The synthesis of CAS No. 1781021-69-9 typically involves multi-step organic transformations, including nucleophilic substitution and reduction reactions. Advanced analytical techniques like NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Given the growing interest in fluorinated compounds, this molecule is often discussed in forums focusing on medicinal chemistry and structure-activity relationships (SAR).

From an industrial perspective, 2-fluoro-2-(3-methanesulfonylphenyl)ethan-1-amine is explored for its potential in crop protection formulations. Its fluoro and sulfonyl groups may contribute to pesticidal activity, aligning with the agrochemical sector's push for eco-friendly solutions. Regulatory agencies emphasize rigorous testing to ensure safety and environmental compatibility, which underscores the need for high-purity batches of this compound.

Emerging trends in AI-driven drug discovery have also spotlighted CAS No. 1781021-69-9, as machine learning models predict its utility in virtual screening pipelines. Researchers frequently search for "fluorinated amine synthesis" or "sulfonylphenyl derivatives applications," reflecting its relevance in cutting-edge science. Collaborative studies between academia and industry continue to uncover novel roles for this molecule, reinforcing its status as a high-value chemical intermediate.

In summary, 2-fluoro-2-(3-methanesulfonylphenyl)ethan-1-amine represents a convergence of innovation and practicality, addressing key challenges in life sciences. Its dual functionality and adaptability position it as a cornerstone in the design of next-generation therapeutics and agrochemicals, meeting the evolving needs of modern research.